Cas no 861136-82-5 (1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl-)

• Product Name: 1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl-
• CAS No: 861136-82-5
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 1843792
• PubChem ID: 59463811
• Update Time: 2025-04-21

1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl-
• 4-bromo-3-methyl-5,6,7,8-tetrahydro-2H-isoquinolin-1-one
• 4-Bromo-3-methyl-5,6,7,8-tetrahydroisoquinolin-1(2H)-one
• 861136-82-5
• SCHEMBL918479
• DTXSID50732127
• GBLCAMDGNNBKEX-UHFFFAOYSA-N

• Inchi： 1S/C10H12BrNO/c1-6-9(11)7-4-2-3-5-8(7)10(13)12-6/h2-5H2,1H3,(H,12,13)
• InChI Key： GBLCAMDGNNBKEX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NC(C2=C1CCCC2)=O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų